Cas no 1862732-66-8 (2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one
• CAS No: 1862732-66-8
• MF: C₇H₁₁F₃N₂O
• MW: 196.170252084732
• CID: 4773696
• Update Time: 2025-06-08

2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one
• 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C7H11F3N2O/c8-7(9,10)5-1-2-12(4-5)6(13)3-11/h5H,1-4,11H2
• InChI Key： MHMQZFDHEGGPHQ-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(CN)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 1862732-66-8)

The compound 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 1862732-66-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyrrolidine ring, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one?" The synthesis typically involves multi-step organic reactions, including amidation and nucleophilic substitution, to introduce the amino and trifluoromethyl functionalities. The compound's pyrrolidine scaffold is also a hot topic, as it is a common motif in many FDA-approved drugs, particularly those targeting central nervous system (CNS) disorders.

In recent years, the demand for fluorinated compounds like 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The trifluoromethyl group is often associated with improved pharmacokinetic profiles, making it a focal point in medicinal chemistry.

Another frequently asked question is: "How does 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one compare to other pyrrolidine derivatives?" Comparative studies suggest that the presence of the trifluoromethyl group significantly alters the compound's electronic and steric properties, leading to distinct binding affinities and selectivity. This makes it a versatile building block for designing novel inhibitors and modulators.

The compound's CAS No. 1862732-66-8 is often searched in conjunction with terms like "purchase," "suppliers," and "custom synthesis." This reflects the growing commercial interest in the molecule, particularly among contract research organizations (CROs) and academic labs. Its applications extend beyond pharmaceuticals, including materials science, where its unique properties are exploited for advanced polymer formulations.

Environmental and safety considerations are also trending topics. Researchers are investigating the biodegradability and eco-toxicity of 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one, given the increasing regulatory scrutiny on fluorinated compounds. Preliminary data suggest that its environmental impact is manageable, but further studies are warranted.

In summary, 2-Amino-1-(3-(trifluoromethyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 1862732-66-8) is a promising compound with broad applications in drug discovery and materials science. Its unique structural features, particularly the trifluoromethyl group and pyrrolidine ring, make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative therapeutics and advanced materials.